Cas no 1548290-30-7 (Tert-Butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate)

Tert-Butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate is a spirocyclic compound featuring a diazaspiro[4.5]decane core with a tert-butoxycarbonyl (Boc) protecting group. This structure is valuable in organic synthesis, particularly in medicinal chemistry, where it serves as a versatile intermediate for the development of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild conditions, enabling further functionalization. The spirocyclic framework contributes to conformational rigidity, which can improve binding affinity and selectivity in drug design. Its well-defined stereochemistry and synthetic accessibility make it a practical choice for constructing complex heterocyclic systems. The compound is typically handled under inert conditions to preserve its integrity.
Tert-Butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate structure
1548290-30-7 structure
Product Name:Tert-Butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
CAS No:1548290-30-7
MF:C14H24N2O3
MW:268.351963996887
MDL:MFCD31630920
CID:4609379
PubChem ID:89951054
Update Time:2025-05-23

Tert-Butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • MBQIYARHJCKSLC-UHFFFAOYSA-N
    • tert-Butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
    • YLC29030
    • (R)-tert-butyl3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
    • CS-15608
    • SCHEMBL15449852
    • AKOS037650974
    • CS-0035311
    • CS-WAA0043
    • 1548290-30-7
    • tert-butyl (3R)-3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
    • (R)-tert-butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
    • Tert-Butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
    • MDL: MFCD31630920
    • Inchi: 1S/C14H24N2O3/c1-10-9-14(11(17)15-10)5-7-16(8-6-14)12(18)19-13(2,3)4/h10H,5-9H2,1-4H3,(H,15,17)
    • InChI Key: MBQIYARHJCKSLC-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCN(C(=O)OC(C)(C)C)CC2)CC(C)N1

Computed Properties

  • Exact Mass: 268.17869263g/mol
  • Monoisotopic Mass: 268.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6
  • XLogP3: 1.3

Tert-Butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate Pricemore >>

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Additional information on Tert-Butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate

Tert-Butyl 3-Methyl-1-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate: A Comprehensive Overview

The compound Tert-Butyl 3-Methyl-1-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate (CAS No. 1548290-30-7) is a highly specialized organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 8. The molecule's structure is further defined by the presence of a tert-butyl group and a methyl substituent, which contribute to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of spiro compounds like Tert-Butyl 3-Methyl-1-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate in various fields, including drug discovery and materials science. The spirocyclic framework provides a rigid structure that can be advantageous in designing bioactive molecules with specific pharmacokinetic profiles. Researchers have explored the synthesis of this compound through multi-step reactions involving ring-closing metathesis and subsequent functionalization steps. These methods have been optimized to achieve high yields and purity, making the compound accessible for further studies.

One of the key features of Tert-Butyl 3-Methyl-1-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate is its potential as a building block for more complex molecules. The presence of both an oxo group and a carboxylate ester group provides multiple sites for further functionalization. For instance, the carboxylate ester can be converted into an acid or other derivatives, enabling the creation of diverse chemical entities with tailored properties. This versatility has made the compound a valuable intermediate in organic synthesis.

Moreover, the compound's structure has been studied using advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its conformational preferences and stereochemical properties, which are critical for understanding its reactivity and interactions with biological systems. The findings from these studies have been published in reputable journals, contributing to the growing body of knowledge on spiro compounds.

In terms of applications, Tert-Butyl 3-Methyl-1-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate has shown promise in medicinal chemistry as a scaffold for developing bioactive agents. Its rigid structure can facilitate interactions with target proteins, potentially leading to novel drug candidates with improved efficacy and selectivity. Additionally, the compound's stability under various reaction conditions makes it suitable for use in demanding synthetic protocols.

Recent advancements in computational chemistry have also enabled researchers to model the electronic properties and reactivity of Tert-Butyl 3-Methyl-1-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate at the molecular level. These computational studies have provided valuable insights into its electronic structure and potential reactivity patterns, which can guide future synthetic efforts and application development.

In conclusion, Tert-butyl 3-methyl-1-Oxo-2,8-diazaspiro[4.5]decane-carboxylate (CAS No: 1548290 -30 -7) is a versatile and intriguing compound with significant potential in organic synthesis and drug discovery. Its unique spirocyclic structure and functional groups make it an attractive target for further research and development across various scientific disciplines.

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